Cas no 71515-71-4 (2-Nonanone, 3-(2-methyloxiranyl)-)

• Product name: 2-Nonanone, 3-(2-methyloxiranyl)-
• CAS No: 71515-71-4
• MF: C₁₂H₂₂O₂
• MW: 198.30188
• CID: 545459
• PubChem ID: 13208625

2-Nonanone, 3-(2-methyloxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Nonanone, 3-(2-methyloxiranyl)-
• 3-(2-methyloxiran-2-yl)nonan-2-one
• 4,5-Anhydro-1,3-dideoxy-3-hexyl-4-methylpent-2-ulose
• 71515-71-4
• DTXSID10527930

• Inchi： InChI=1S/C12H22O2/c1-4-5-6-7-8-11(10(2)13)12(3)9-14-12/h11H,4-9H2,1-3H3
• InChI Key： VKRJDPYPBBYEIW-UHFFFAOYSA-N
• SMILES： CCCCCCC(C(=O)C)C1(CO1)C

Computed Properties

• Exact Mass: 198.16206
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.6Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 29.6